Cas no 1350539-93-3 (3-(Dimethylamino)-5-fluorobenzoic acid)

• Product Name: 3-(Dimethylamino)-5-fluorobenzoic acid
• CAS No: 1350539-93-3
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5078974
• Update Time: 2026-03-01

3-(Dimethylamino)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-5-fluorobenzoic acid

• Inchi： 1S/C9H10FNO2/c1-11(2)8-4-6(9(12)13)3-7(10)5-8/h3-5H,1-2H3,(H,12,13)
• InChI Key： BDHPSWFBNFLKBM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5

Additional information on 3-(Dimethylamino)-5-fluorobenzoic acid

Introduction to 3-(Dimethylamino)-5-fluorobenzoic Acid (CAS No. 1350539-93-3)

3-(Dimethylamino)-5-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1350539-93-3, features a benzoic acid core substituted with a dimethylamino group at the C-3 position and a fluorine atom at the C-5 position. Such structural motifs are often exploited in the design of bioactive molecules, owing to their ability to modulate biological pathways and interact with target proteins.

The fluorine atom in 3-(Dimethylamino)-5-fluorobenzoic acid is a key feature that contributes to its pharmacological relevance. Fluorine substitution in organic molecules can influence metabolic stability, binding affinity, and electronic properties, making it a widely used strategy in drug development. The presence of the dimethylamino group enhances the compound's basicity and solubility, which can be advantageous for certain pharmacological applications, such as receptor binding or enzyme inhibition.

In recent years, there has been growing interest in exploring the potential of 3-(Dimethylamino)-5-fluorobenzoic acid and its derivatives in various therapeutic areas. One of the most compelling areas of research involves its application as an intermediate in the synthesis of novel pharmaceuticals. The structural framework of this compound provides a versatile scaffold for further chemical modifications, allowing researchers to tailor its properties for specific biological targets.

Recent studies have highlighted the compound's potential in the development of anticancer agents. The combination of a fluorine atom and a dimethylamino group creates a molecule with both lipophilic and hydrophilic characteristics, which can be beneficial for membrane permeability and target interaction. Additionally, the carboxylic acid moiety can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets such as kinases or transcription factors involved in cancer progression.

Another area where 3-(Dimethylamino)-5-fluorobenzoic acid has shown promise is in the field of neuroscience. Emerging research suggests that fluorinated benzoic acids may have neuroprotective properties, potentially making them useful in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further investigation.

The synthesis of 3-(Dimethylamino)-5-fluorobenzoic acid typically involves multi-step organic reactions, starting from commercially available fluorobenzene derivatives. The introduction of the dimethylamino group is often achieved through reductive amination or nucleophilic substitution reactions, while fluorination can be performed using established methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's accessibility for researchers interested in exploring its pharmacological potential.

In terms of biological activity, preliminary studies have indicated that 3-(Dimethylamino)-5-fluorobenzoic acid may exhibit inhibitory effects on certain enzymes and receptors. For instance, its structure resembles known bioactive molecules that target pathways involved in inflammation or pain modulation. Further preclinical studies are warranted to elucidate its exact mechanism of action and therapeutic efficacy.

The use of computational chemistry tools has also been instrumental in understanding the behavior of 3-(Dimethylamino)-5-fluorobenzoic acid. Molecular docking simulations can predict how this compound interacts with biological targets at the atomic level, providing insights into its potential pharmacological effects. These computational approaches complement experimental studies by allowing rapid screening of analogs and optimization of lead compounds.

Given its promising characteristics, 3-(Dimethylamino)-5-fluorobenzoic acid represents an exciting area for future research in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and reduced side effects. As our understanding of biological pathways continues to expand, compounds like this are likely to play a crucial role in addressing unmet medical needs.